Cas no 1330754-42-1 (methyl 2-methyloxolane-3-carboxylate)

• Product name: methyl 2-methyloxolane-3-carboxylate
• CAS No: 1330754-42-1
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 4588641
• PubChem ID: 15205189

methyl 2-methyloxolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• JOQJAUHKZQYHKY-UHFFFAOYSA-N
• methyl 2-methyloxolane-3-carboxylate
• 3-Furancarboxylic acid, tetrahydro-2-methyl-, methyl ester
• Methyl tetrahydro-2-methyl-3-furancarboxylate

• Inchi： 1S/C7H12O3/c1-5-6(3-4-10-5)7(8)9-2/h5-6H,3-4H2,1-2H3
• InChI Key： JOQJAUHKZQYHKY-UHFFFAOYSA-N
• SMILES： O1CCC(C(OC)=O)C1C

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 171.9±23.0 °C at 760 mmHg
• Flash Point: 61.4±17.2 °C
• Vapor Pressure: 1.4±0.3 mmHg at 25°C

methyl 2-methyloxolane-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on methyl 2-methyloxolane-3-carboxylate

Comprehensive Overview of Methyl 2-methyloxolane-3-carboxylate (CAS No. 1330754-42-1): Properties, Applications, and Industry Insights

Methyl 2-methyloxolane-3-carboxylate (CAS No. 1330754-42-1) is a versatile organic compound gaining attention in pharmaceutical and specialty chemical industries. This ester derivative of 2-methyloxolane-3-carboxylic acid exhibits unique structural features, making it valuable for synthetic applications. With the growing demand for sustainable solvents and bio-based intermediates, compounds like methyl 2-methyloxolane-3-carboxylate are increasingly researched for their potential in green chemistry initiatives.

The molecular structure of CAS 1330754-42-1 combines a methyl ester functional group with a tetrahydrofuran (THF) ring system, offering both polar and non-polar characteristics. This dual nature makes it particularly interesting for researchers exploring alternative solvents in pharmaceutical formulations or as a building block for chiral synthesis. Recent studies highlight its potential in asymmetric catalysis, where its stereocenter could influence enantioselective reactions.

In the context of current industry trends, methyl 2-methyloxolane carboxylate derivatives are being evaluated as potential bio-based platform chemicals. With increasing environmental regulations and consumer preference for sustainable products, manufacturers are actively searching for eco-friendly chemical alternatives. The oxolane (tetrahydrofuran) ring in 1330754-42-1 can potentially be derived from biomass sources, aligning with circular economy principles.

From a synthetic chemistry perspective, methyl 2-methyloxolane-3-carboxylate synthesis methods continue to evolve. Recent publications describe improved catalytic routes for preparing this compound with higher yields and better stereochemical control. These advancements answer frequent search queries about efficient synthesis of functionalized THF derivatives and stereoselective ester formation techniques. The compound's stability profile also makes it suitable for various downstream chemical modifications.

Analytical characterization of CAS 1330754-42-1 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and chromatographic methods. Researchers often search for detailed spectral data for methyl oxolane carboxylates to support compound identification in complex mixtures. The compound's distinct fragmentation pattern in mass spectrometry and characteristic proton signals in NMR make it relatively straightforward to identify in reaction mixtures.

In material science applications, derivatives of 2-methyloxolane-3-carboxylate show promise as polymer modifiers or specialty additives. The combination of ester functionality and cyclic ether structure could influence material properties like flexibility, biodegradability, or compatibility with other components. This aligns with growing interest in functional monomers for advanced materials and answers common queries about novel ester-based additives.

Safety and handling considerations for methyl 2-methyloxolane-3-carboxylate follow standard laboratory protocols for organic esters. While not classified as hazardous under current regulations, proper chemical storage conditions and personal protective equipment are recommended when handling this compound. These precautions address frequently searched topics about safe handling of laboratory chemicals and ester compound stability.

The commercial availability of 1330754-42-1 has increased in recent years, with several specialty chemical suppliers listing it in their catalogs. Purchasers often search for high-purity methyl 2-methyloxolane-3-carboxylate or inquire about custom synthesis services for this compound. The pricing and packaging options vary depending on quantity and purity requirements, with most suppliers offering technical and research-grade material.

Future research directions for methyl 2-methyloxolane-3-carboxylate may explore its potential in pharmaceutical intermediates or as a flavor/fragrance ingredient. The compound's structural features resemble those found in some naturally occurring molecules, making it an interesting candidate for bioactive compound development. These potential applications respond to industry needs for novel synthetic building blocks and sustainable chemical solutions.

In conclusion, methyl 2-methyloxolane-3-carboxylate (CAS No. 1330754-42-1) represents an interesting case study in modern organic chemistry, combining synthetic utility with potential sustainability benefits. Its growing presence in chemical literature and commercial catalogs reflects increasing recognition of its value across multiple applications. As research continues, we anticipate new discoveries about this compound's properties and potential uses in various chemical sectors.